Cas no 13687-09-7 (Bisazir)

• Product Name: Bisazir
• CAS No: 13687-09-7
• MF: C₅H₁₂N₃PS
• MW: 177.207639694214
• CID: 155497
• PubChem ID: 114691
• Update Time: 2025-04-19

Bisazir Chemical and Physical Properties

Names and Identifiers

• Phosphinothioic amide,P,P-bis(1-aziridinyl)-N-methyl-
• BIS(AZIRIDINYL)METHYLAMINO PHOSPHINE SULFIDE
• BISAZIR
• P,P-bis(1-aziridinyl)-N-methylphosphinothioic amide
• P,P-bis(aziridin-1-yl)-N-methylphosphinothioic amide
• Bis(aziridinyl)methylamino phosphine sulfide (Bisazir)
• [bis(aziridin-1-yl)(sulfanylidene)-
• BXL934H392
• N-[bis(aziridin-1-yl)phosphinothioyl]methanamine
• UNII-BXL934H392
• NS00123943
• DTXSID5057967
• J-006931
• E?-phosphanyl](methyl)amine
• SCHEMBL436275
• AI3-61585
• Phosphinothioic amide, P,P-bis(1-aziridinyl)-N-methyl-
• Q27095564
• 13687-09-7
• CCRIS 1434
• AKOS006278421
• BISAZIR [ISO]
• P,P-di(aziridin-1-yl)-N-methylphosphinothioic amide
• Bis(aziridinyl)MethylaMino phosphine sulfide / Bis(aziridinyl)MethylaMino phosphine sulfide
• Bisazir

• Inchi： 1S/C5H12N3PS/c1-6-9(10,7-2-3-7)8-4-5-8/h2-5H2,1H3,(H,6,10)
• InChI Key： NZPKARLAFLAVLO-UHFFFAOYSA-N
• SMILES： S=P(NC)(N1CC1)N1CC1

Computed Properties

• Exact Mass: 177.04900
• Monoisotopic Mass: 177.04895557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 59.95000
• LogP: 0.97880